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Compound of Interest

Compound Name: Rheumone B

Cat. No.: B11937683

Rheumone B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rheumone B is a natural compound identified as having antioxidant properties. This document
provides a concise technical summary of its chemical structure and known biological activities.
Due to the limited publicly available data, this guide will focus on its structural description and
basic properties. Currently, detailed experimental protocols, extensive quantitative data, and
specific signaling pathway involvements for Rheumone B are not widely documented in
scientific literature.

Chemical Structure and Properties

The chemical structure of Rheumone B is defined by its systematic IUPAC name: Naphth[2,3-
c]oxepin-1(5H)-one, 10-(3-D-glucopyranosyloxy)-11-hydroxy-8-methoxy-4-methyl-. This name
describes a complex molecule featuring a core naphthoxepinone heterocyclic system. Key
structural features include:

e Anaphth[2,3-c]loxepin-1(5H)-one backbone.

» A (-D-glucopyranosyloxy substituent at the 10th position, indicating the presence of a
glucose molecule attached via a glycosidic bond.

e A hydroxyl group (-OH) at the 11th position.
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o A methoxy group (-OCHS3) at the 8th position.
e A methyl group (-CH3) at the 4th position.
A visual representation of this structure is not readily available in common chemical databases.

The fundamental chemical properties of Rheumone B are summarized in the table below.

Property Value Source(s)
Molecular Formula C22H24010 [1112]
Molecular Weight 448.42 g/mol [1][3]
CAS Number 2095596-67-9 [1]14]
Known Biological Activity Antioxidant [3114]

Biological Activity

The primary biological activity reported for Rheumone B is its antioxidant property[3][4].
Antioxidants are molecules that can inhibit the oxidation of other molecules, a process that can
produce free radicals. These free radicals can start chain reactions that damage cells. The
antioxidant nature of Rheumone B suggests potential applications in areas where oxidative
stress is a key pathological factor. However, specific studies detailing its antioxidant capacity
(e.g., IC50 values, specific assays used) are not available in the reviewed literature.

Experimental Protocols and Data

A comprehensive search of scientific literature and chemical databases did not yield specific
experimental protocols for the isolation, synthesis, or biological evaluation of Rheumone B.
Quantitative data, such as efficacy in various assays or pharmacokinetic properties, are also
not publicly documented.

Signaling Pathways and Mechanisms of Action

Information regarding the specific signaling pathways modulated by Rheumone B is currently
unavailable. Its mechanism of action as an antioxidant has not been elucidated in the available
resources.
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Logical Classification of Rheumone B

The following diagram illustrates the classification of Rheumone B based on the available

information.

Rheumone B
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Click to download full resolution via product page
Classification of Rheumone B

Conclusion

Rheumone B is a natural product with a defined chemical formula and known antioxidant
activity. However, there is a significant lack of detailed experimental data, including protocols
and quantitative results, in the public domain. Further research is required to fully characterize
its biological activities, mechanism of action, and potential therapeutic applications. This
document serves as a summary of the currently available information for the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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